Cas no 944805-18-9 (4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid)

• Product Name: 4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid
• CAS No: 944805-18-9
• MF: C₉H₁₁BrN₂O₄S
• MW: 323.163640260696
• CID: 2123989
• PubChem ID: 57634183
• Update Time: 2025-04-21

4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid
• 944805-18-9
• 4-Bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-thiazolecarboxylic acid
• DTXSID601147635
• DA-00404
• SCHEMBL12056453

• Inchi： 1S/C9H11BrN2O4S/c1-9(2,3)16-8(15)12-7-11-5(10)4(17-7)6(13)14/h1-3H3,(H,13,14)(H,11,12,15)
• InChI Key： KEDWRMCTUPBGBZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)SC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.96229Da
• Monoisotopic Mass: 321.96229Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 117Ų